Cas no 81201-85-6 (L-Valine-13C)

• Product Name: L-Valine-13C
• CAS No: 81201-85-6
• MF: C₅H₁₁NO₂
• MW: 118.138996362686
• CID: 986489
• Update Time: 2025-05-22

L-Valine-13C Chemical and Physical Properties

Names and Identifiers

• l-valine-1-13c
• L-Valine-13C

• Inchi： 1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t4-/m0/s1/i5+1
• InChI Key： KZSNJWFQEVHDMF-TXZHAAMZSA-N
• SMILES： O[13C]([C@H](C(C)C)N)=O

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 295-300 °C (subl.)(lit.)
• Solubility: Not determined

L-Valine-13C Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Valine-13C

Comprehensive Guide to L-Valine-13C (CAS No. 81201-85-6): Properties, Applications, and Market Insights

L-Valine-13C (CAS No. 81201-85-6) is a stable isotope-labeled form of the essential amino acid L-Valine, widely used in metabolic research, pharmaceutical development, and nutritional studies. This compound is particularly valuable due to its carbon-13 (13C) labeling, which enables precise tracking in biological systems. Researchers and industries favor L-Valine-13C for its high purity, stability, and compatibility with advanced analytical techniques like NMR spectroscopy and mass spectrometry.

The growing demand for isotope-labeled amino acids in life sciences has positioned L-Valine-13C as a critical tool. Its applications span metabolic pathway analysis, drug metabolism studies, and protein synthesis research. With the rise of precision medicine and personalized nutrition, the relevance of L-Valine-13C continues to expand, making it a hotspot in scientific and industrial communities.

From a chemical perspective, L-Valine-13C retains the same structural properties as natural L-Valine, with the exception of the 13C isotope substitution. This subtle modification does not alter its biological function but enhances its utility in tracer studies. The compound is typically synthesized through advanced biotechnological methods or chemical synthesis, ensuring high isotopic enrichment and minimal impurities.

In the pharmaceutical industry, L-Valine-13C plays a pivotal role in drug development and clinical trials. It aids in understanding how drugs interact with metabolic pathways, improving the efficacy and safety of new therapeutics. Additionally, its use in nutritional research helps scientists explore the role of branched-chain amino acids (BCAAs) in muscle recovery, athletic performance, and metabolic health.

The market for L-Valine-13C is driven by advancements in analytical technologies and increasing investments in biomedical research. Key players in the industry are focusing on expanding production capacities and improving synthesis techniques to meet the rising demand. As more researchers recognize the benefits of isotope labeling, the applications of L-Valine-13C are expected to grow further.

For those seeking high-quality L-Valine-13C, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Factors such as isotopic purity, chemical stability, and solubility should be carefully evaluated to ensure optimal performance in experimental settings.

In summary, L-Valine-13C (CAS No. 81201-85-6) is a versatile and indispensable tool in modern scientific research. Its unique properties and wide-ranging applications make it a valuable asset for researchers and industries alike. As the fields of metabolomics, pharmacology, and nutritional science continue to evolve, the significance of L-Valine-13C will only increase, solidifying its position as a cornerstone of isotope-labeled research.